Cas no 1249736-50-2 (4-Bromo-1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole)

• Product Name: 4-Bromo-1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole
• CAS No: 1249736-50-2
• MF: C₅H₄BrF₂N₃O₂
• MW: 256.00496673584
• CID: 6932903
• PubChem ID: 61192381
• Update Time: 2025-05-08

4-Bromo-1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole
• STL588810
• AKOS010440533
• 4-bromo-1-(2,2-difluoroethyl)-3-nitropyrazole
• 1249736-50-2
• 4-Bromo-1-(2,2-difluoroethyl)-3-nitro-1H-pyrazole

• Inchi： 1S/C5H4BrF2N3O2/c6-3-1-10(2-4(7)8)9-5(3)11(12)13/h1,4H,2H2
• InChI Key： YVXUXMKMKJXEAL-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC(F)F

Computed Properties

• Exact Mass: 254.94550Da
• Monoisotopic Mass: 254.94550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų